Cas no 1234884-22-0 (1-(2-chlorophenyl)-4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperazine)

• Product Name: 1-(2-chlorophenyl)-4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperazine
• CAS No: 1234884-22-0
• MF: C₁₄H₁₆ClN₅O
• MW: 305.762741088867
• CID: 5919831
• PubChem ID: 49712388
• Update Time: 2025-10-08

1-(2-chlorophenyl)-4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• [4-(2-chlorophenyl)piperazin-1-yl]-(1-methyltriazol-4-yl)methanone
• 1-(2-chlorophenyl)-4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperazine
• F5791-2747
• 1234884-22-0
• VU0521033-1
• (4-(2-chlorophenyl)piperazin-1-yl)(1-methyl-1H-1,2,3-triazol-4-yl)methanone
• AKOS024519178

• Inchi： 1S/C14H16ClN5O/c1-18-10-12(16-17-18)14(21)20-8-6-19(7-9-20)13-5-3-2-4-11(13)15/h2-5,10H,6-9H2,1H3
• InChI Key： WERUPRBICATOLP-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=CC=CC=C2Cl)CC1)(C1=CN(C)N=N1)=O

Computed Properties

• Exact Mass: 305.1043378g/mol
• Monoisotopic Mass: 305.1043378g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54.3Ų

Additional information on 1-(2-chlorophenyl)-4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperazine

1-(2-Chlorophenyl)-4-(1-Methyl-1H-1,2,3-Triazole-4-Carbonyl)Piperazine: A Comprehensive Overview

The compound 1-(2-chlorophenyl)-4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperazine (CAS No. 1234884-22-0) is a fascinating molecule with a unique structure that combines a piperazine ring, a chlorophenyl group, and a triazole carbonyl moiety. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its potential applications in drug design and advanced materials. In this article, we will delve into the structural features, synthesis methods, and recent advancements in understanding its properties and applications.

The piperazine core of this compound is a six-membered ring containing two nitrogen atoms. This structure is known for its flexibility and ability to form hydrogen bonds, making it a valuable component in drug design. The chlorophenyl group attached to the piperazine ring introduces electronic effects that can influence the molecule's reactivity and solubility. The triazole carbonyl moiety, on the other hand, adds a layer of functionality by providing additional sites for chemical interactions and potential conjugation pathways.

Recent studies have focused on the synthesis of this compound using various methodologies. One notable approach involves the coupling of the chlorophenyl derivative with the triazole carbonyl group via click chemistry. This method has been optimized to achieve high yields and selectivity, making it suitable for large-scale production. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

In terms of applications, 1-(2-chlorophenyl)-4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperazine has shown promise in several areas. In drug design, its structural versatility allows it to act as a scaffold for developing bioactive molecules targeting various therapeutic areas such as cancer and neurodegenerative diseases. Additionally, its ability to form supramolecular assemblies makes it an interesting candidate for applications in materials science, including the development of stimuli-responsive materials and advanced sensors.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties of this compound. Density functional theory (DFT) calculations have revealed that the triazole carbonyl group plays a crucial role in stabilizing the molecule's excited states, which could be exploited for optoelectronic applications. Furthermore, experimental studies have demonstrated that this compound exhibits excellent thermal stability and mechanical strength, making it suitable for high-performance materials.

The integration of experimental and computational approaches has significantly enhanced our understanding of CAS No. 1234884-22-0's properties. By leveraging these insights, researchers are now exploring novel ways to modify its structure to enhance its functionality further. For instance, substituent engineering has been employed to tune its electronic properties for specific applications in electronics and photonics.

In conclusion, 1-(2-chlorophenyl)-4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperazine (CAS No. 1234884-22-0) is a multifaceted compound with immense potential across diverse fields. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a key player in future innovations in chemistry and materials science.